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Compound of Interest

Compound Name: SLM6

Cat. No.: B15585765

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction SLM6 is a highly specific rabbit polyclonal antibody designed for the detection of

the phosphorylated form of Protein Y (p-Protein Y), a critical kinase in the MAPK/JNK signaling

pathway. This pathway is a key regulator of cellular processes such as proliferation,

differentiation, apoptosis, and stress responses. This document provides a detailed protocol for

the use of SLM6 in Western Blotting applications, along with sample data and a diagram of the

targeted signaling pathway.

Data Presentation
Table 1: Recommended Antibody Dilutions and Conditions This table provides the

recommended starting dilutions for the SLM6 antibody in a typical Western Blotting experiment.

Researchers should optimize these conditions for their specific experimental setup.
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Application
Recommended
Starting
Dilution

Recommended
Buffer

Incubation
Time

Incubation
Temperature

Western Blotting 1:1000 5% BSA in TBST 12-16 hours 4°C

Western Blotting 1:500
5% non-fat milk

in TBST
2 hours

Room

Temperature

Table 2: Sample Experimental Data - Densitometry Analysis The following table presents

sample quantitative data from a Western Blot experiment using SLM6 to detect p-Protein Y in

cell lysates treated with a known pathway activator. Data was normalized to a loading control

(e.g., GAPDH).

Treatment Group
Fold Change in p-
Protein Y
(Normalized)

Standard Deviation p-value vs. Control

Untreated Control 1.00 ± 0.12 -

Activator (10 min) 3.45 ± 0.35 < 0.01

Activator (30 min) 5.82 ± 0.51 < 0.001

Activator + Inhibitor 1.21 ± 0.15 > 0.05 (n.s.)

Experimental Protocols
Detailed Methodology for Western Blotting using SLM6

This protocol outlines the steps for sample preparation, gel electrophoresis, protein transfer,

antibody incubation, and signal detection.

A. Sample Preparation (Cell Lysates)

Culture cells to the desired confluency and apply experimental treatments.

Aspirate the culture medium and wash the cells twice with ice-cold Phosphate Buffered

Saline (PBS).
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Add 1 mL of ice-cold RIPA buffer containing protease and phosphatase inhibitors per 10 cm

dish.

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Incubate on ice for 30 minutes, vortexing briefly every 10 minutes.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

Transfer the supernatant (protein extract) to a new tube and determine the protein

concentration using a BCA or Bradford assay.

Store the lysate at -80°C or proceed to the next step.

B. SDS-PAGE and Protein Transfer

Prepare protein samples by adding 4X Laemmli sample buffer and boiling at 95-100°C for 5

minutes.

Load 20-30 µg of protein per lane onto a 10% SDS-polyacrylamide gel. Include a pre-stained

protein ladder.

Run the gel at 100-120 V until the dye front reaches the bottom of the gel.

Transfer the separated proteins to a PVDF membrane using a wet or semi-dry transfer

system. A typical transfer condition is 100 V for 90 minutes at 4°C.

Confirm the transfer efficiency by staining the membrane with Ponceau S.

C. Immunoblotting

Wash the membrane with deionized water to remove the Ponceau S stain.

Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1%

Tween-20 (TBST) for 1 hour at room temperature with gentle agitation.

Dilute the SLM6 primary antibody to 1:1000 in 5% BSA in TBST.
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Incubate the membrane with the diluted primary antibody overnight at 4°C with gentle

agitation.

Wash the membrane three times for 10 minutes each with TBST.

Dilute the HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) in 5% BSA in TBST

according to the manufacturer's recommendations.

Incubate the membrane with the secondary antibody for 1 hour at room temperature.

Wash the membrane three times for 10 minutes each with TBST.

D. Detection

Prepare the chemiluminescent substrate (ECL) according to the manufacturer's instructions.

Incubate the membrane with the ECL substrate for 1-5 minutes.

Capture the chemiluminescent signal using a digital imaging system or X-ray film.

Perform densitometry analysis using appropriate software and normalize to a loading control.

Mandatory Visualization
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Caption: Workflow for Western Blotting using SLM6 antibody.
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Caption: MAPK/JNK signaling pathway showing the target of SLM6.
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To cite this document: BenchChem. [Application Note: SLM6 for Western Blotting Protocol].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585765/docs#application-note-slm6-for-western-
blotting-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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